Cas no 2172282-11-8 (2-(2-methylpropanesulfonyl)thiophene-3-carboxylic acid)

• Product Name: 2-(2-methylpropanesulfonyl)thiophene-3-carboxylic acid
• CAS No: 2172282-11-8
• MF: C₉H₁₂O₄S₂
• MW: 248.319180488586
• CID: 6008189
• PubChem ID: 165571901
• Update Time: 2025-07-23

2-(2-methylpropanesulfonyl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylpropanesulfonyl)thiophene-3-carboxylic acid
• EN300-1609952
• 2172282-11-8

• Inchi： 1S/C9H12O4S2/c1-6(2)5-15(12,13)9-7(8(10)11)3-4-14-9/h3-4,6H,5H2,1-2H3,(H,10,11)
• InChI Key： ZYKZASGCSWHYAF-UHFFFAOYSA-N
• SMILES： S(C1=C(C(=O)O)C=CS1)(CC(C)C)(=O)=O

Computed Properties

• Exact Mass: 248.01770121g/mol
• Monoisotopic Mass: 248.01770121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 108Ų

Additional information on 2-(2-methylpropanesulfonyl)thiophene-3-carboxylic acid

Comprehensive Overview of 2-(2-methylpropanesulfonyl)thiophene-3-carboxylic acid (CAS No. 2172282-11-8)

The compound 2-(2-methylpropanesulfonyl)thiophene-3-carboxylic acid (CAS No. 2172282-11-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a thiophene ring with a sulfonyl and carboxylic acid functional group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers and industries are increasingly exploring its potential due to its relevance in drug discovery and material science.

One of the key reasons for the growing interest in 2-(2-methylpropanesulfonyl)thiophene-3-carboxylic acid is its role in the development of novel small-molecule inhibitors. With the rise of personalized medicine and targeted therapies, this compound has been investigated for its ability to modulate specific enzymatic pathways. Its thiophene core is particularly valuable in designing molecules with enhanced binding affinity and selectivity, addressing current challenges in treating complex diseases.

In addition to its pharmaceutical applications, 2-(2-methylpropanesulfonyl)thiophene-3-carboxylic acid is also being studied for its potential in agrochemical formulations. The sulfonyl group in its structure contributes to its stability and reactivity, making it a candidate for developing next-generation pesticides and herbicides. This aligns with the global push for sustainable agriculture and eco-friendly crop protection solutions, a topic frequently searched by professionals in the field.

The synthesis of 2-(2-methylpropanesulfonyl)thiophene-3-carboxylic acid involves multi-step organic reactions, often starting from commercially available thiophene derivatives. Researchers have optimized these processes to improve yield and purity, ensuring the compound meets the stringent requirements of industrial applications. Its CAS No. 2172282-11-8 serves as a unique identifier, facilitating accurate referencing in patents and scientific literature.

From an environmental perspective, the biodegradability and toxicity profile of 2-(2-methylpropanesulfonyl)thiophene-3-carboxylic acid are under active investigation. As regulatory bodies tighten guidelines on chemical usage, understanding its ecological impact is critical. This aligns with the increasing public interest in green chemistry and sustainable practices, making it a trending topic in academic and industrial discussions.

Another area of exploration is the compound's potential in material science. Its thiophene backbone is known for its electron-rich properties, which are advantageous in designing conductive polymers and organic semiconductors. With the rapid advancement of flexible electronics and wearable technology, this application has sparked curiosity among researchers and engineers alike.

In summary, 2-(2-methylpropanesulfonyl)thiophene-3-carboxylic acid (CAS No. 2172282-11-8) is a multifaceted compound with promising applications across pharmaceuticals, agrochemicals, and advanced materials. Its structural features, including the sulfonyl and carboxylic acid moieties, contribute to its reactivity and functionality, making it a valuable asset in modern chemical research. As scientific inquiries continue to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and technology.